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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Get Quote

Basic Compound Information

The table below summarizes the fundamental identifiers and physical properties of 6-Methyl-1-heptanol

(CAS 1653-40-3) from the search results.

Property Value / Description

CAS Registry Number 1653-40-3 [1] [2] [3]

Molecular Formula C₈H₁₈O [1] [2] [3]

Molecular Weight 130.23 g/mol [1] [2] [3]

IUPAC Name 6-methylheptan-1-ol [3]

Boiling Point 187 °C / 460 K [2] [3]

Appearance Colourless transparent liquid [1] [3]

Purity (from supplier) 98.0% min (by GC) [1]
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While specific validation protocols are not detailed, the search results mention several advanced analytical

techniques suitable for analyzing volatile compounds like 6-Methyl-1-heptanol. These can inform your

method selection.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique has been used to identify 6-
Methyl-1-heptanol as a volatile compound in biological samples, such as in a study on rat preputial
glands [4]. It is a standard method for separating and positively identifying components in a mixture.

Headspace Gas Chromatography-Ion Mobility Spectrometry (HS-GC-IMS): This technique is
highlighted in food science research for creating volatile compound fingerprints and differentiating

samples from different sources or developmental stages [5] [6]. It is particularly useful for analyzing
complex aromas.

Headspace-Solid Phase Microextraction (HS-SPME-GC-MS): This method has been optimized for
detecting volatile organic compounds in complex food matrices like nut-based beverages [7]. Key

optimized parameters include:
Fiber Coating: DVB/Carboxen/PDMS [7]

Extraction Temperature: 60°C [7]
Extraction Time: 40 min [7]

Sample Volume: 2 mL [7]

Based on these techniques, the general workflow for analyzing such a compound can be summarized as

follows:
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Guidance for Developing Your Validation Protocol

To create a comprehensive purity validation guide, you will likely need to consult specialized analytical

chemistry resources. Here are some steps you can take:

Consult Pharmacopoeial Methods: For definitive protocols, check the general chapters on gas

chromatography in USP <621> or Ph. Eur. 2.2.28.
Define Validation Parameters: Your guide should cover standard validation criteria, including

specificity, precision, accuracy, linearity, range, and robustness.
Benchmark Against Alternatives: As requested in your guide, you could compare GC with other

techniques like LC-MS or NMR for purity assessment, discussing the advantages of GC for volatile
analytes.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s581708?utm_src=pdf-custom-synthesis
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/6-methyl-1-heptanol-cas-1653-40-3.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1653403&Mask=4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6414357.htm
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0197287
https://www.sciencedirect.com/science/article/pii/S2213453022001422
https://pmc.ncbi.nlm.nih.gov/articles/PMC12463923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6751504/
https://www.smolecule.com/products/b581708#validation-of-6-methyl-1-heptanol-purity-by-gc
https://www.smolecule.com/products/b581708#validation-of-6-methyl-1-heptanol-purity-by-gc
https://www.smolecule.com/products/b581708#validation-of-6-methyl-1-heptanol-purity-by-gc
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s581708?utm_src=pdf-bulk
https://www.smolecule.com/products/s581708?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s581708?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

